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Compound of Interest

Compound Name: 2'-Azidoacetophenone

Cat. No.: B2999331

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in a
laboratory setting. It is not a substitute for a formal risk assessment or a specific Safety Data
Sheet (SDS) for 2'-Azidoacetophenone. Always consult your institution's safety protocols and
the most current regulatory guidelines before handling any chemical.

Introduction

2'-Azidoacetophenone is an organic compound that incorporates both a ketone and an aryl
azide functional group. While the acetophenone backbone is a common motif in medicinal
chemistry, the presence of the ortho-azido group introduces specific hazards that require
careful consideration and stringent safety protocols. Aryl azides are known for their potential
instability, particularly when exposed to heat, shock, or certain chemical environments. This
guide provides a comprehensive overview of the known and anticipated hazards of 2'-
Azidoacetophenone, along with detailed recommendations for its safe handling, storage, and
disposal.

Hazard Identification and Classification

While a specific, comprehensive Safety Data Sheet (SDS) for 2'-Azidoacetophenone is not
readily available in public databases, its hazard profile can be inferred from the known
properties of the acetophenone scaffold and the highly reactive nature of the aryl azide group.
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GHS Classification (Anticipated): Based on related compounds like acetophenone and general
knowledge of aryl azides, the following GHS classifications are likely applicable:

o Flammable Liquids/Combustible Solids: Depending on the physical state. Acetophenone is a
combustible liquid. p-Azidoacetophenone is classified as a combustible solid.

» Acute Toxicity, Oral: Harmful if swallowed.

o Skin Corrosion/Irritation: May cause skin irritation.[1]

e Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[1]

o Specific Target Organ Toxicity - Single Exposure: May cause respiratory irritation.[1]

» Explosive: Risk of explosion with shock, friction, fire, or other sources of ignition. This is a
primary concern for all organic azides.

Signal Word: Warning[1]

Hazard Statements (Anticipated):

H227: Combustible liquid/solid.

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Additional unclassified hazards related to the azide group's explosive potential are expected.

Physical and Chemical Properties

Quantitative data for 2'-Azidoacetophenone is limited. The following table includes data for
the related compounds acetophenone and p-azidoacetophenone for reference.
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p- Azidoacetophenon
Property Acetophenone Azidoacetophenon e

e (Predicted/Comput

ed)

Molecular Formula C8HB80O C8H7N30 C8H7N30
Molecular Weight 120.15 g/mol 161.16 g/mol 161.16 g/mol
Appearance Colorless liquid Solid No data available
Melting Point 19-20 °C No data available No data available
Boiling Point 202 °C No data available No data available
Density 1.03 g/mL at 25 °C No data available No data available
Flash Point No data available Not applicable (solid) No data available
Solubility No data available No data available No data available

Stability and Reactivity of the Azide Functional
Group

The primary safety concern with 2'-Azidoacetophenone is the stability of the aryl azide group.
Organic azides are energetic materials and can decompose violently.[2]

Key Stability Considerations for Aryl Azides:

o Carbon to Nitrogen Ratio (C/N): A general rule of thumb for the stability of organic azides is
that the number of nitrogen atoms should not exceed the number of carbon atoms. For 2'-
Azidoacetophenone (C8H7N30), the C/N ratio is greater than 1, which suggests it may be
handled safely in small quantities with appropriate precautions.[2]

» "Rule of Six": This rule suggests there should be at least six carbon atoms per energetic
functional group (like an azide). 2'-Azidoacetophenone meets this criterion.[2]

o Heat, Shock, and Friction: Organic azides can be sensitive to thermal and mechanical shock,
leading to explosive decomposition.[2] The presence of functional groups in the ortho
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position can sometimes decrease stability.

e Light: Some azides are light-sensitive and should be stored in the dark.[2]

Incompatible Materials:

Acids: Contact with acids can produce hydrazoic acid (HN3), which is highly toxic and
explosive.[2]

e Heavy Metals and their Salts: Azides can form highly explosive heavy metal azides (e.qg.,
lead azide, copper azide). Avoid contact with metal spatulas, metal pipes, and other metal
equipment.[2]

» Strong Oxidizing Agents: May react violently.

e Halogenated Solvents: Reactions with azides in halogenated solvents like dichloromethane
or chloroform should be avoided.[2]

Toxicological Information

Detailed toxicological studies on 2'-Azidoacetophenone are not available. The toxicity profile
is inferred from data on sodium azide and general information on aromatic compounds.
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Toxicological Data

Hazard Description ) .
(Sodium Azide)

Azides are highly toxic. The

primary mechanism of toxicity )

) oo Fatal doses in humans are

o is the inhibition of cytochrome

Acute Toxicity ) o ] reported to be =700 mg (10

oxidase, similar to cyanide.[3]

: mg/kg).[4]

This can lead to cellular

hypoxia.

May be harmful if inhaled. May  Industrial exposures are
Inhalation cause respiratory tract commonly through inhalation.

irritation.

[4]

Skin Contact

May cause skin irritation.

Absorption through the skin is

possible.

Eye Contact

Causes serious eye irritation.

Direct contact can cause

severe irritation.

Ingestion

Harmful if swallowed. The
most common route for

intentional poisoning.[4]

Non-lethal doses have been
reported from 0.3 to 150 mg.[4]

Chronic Exposure

No data available for 2'-

Azidoacetophenone.

No data available.

Carcinogenicity

Not classified as a carcinogen
by IARC, NTP, or OSHA.[1]

Not classified.

Symptoms of Azide Exposure: The most commonly reported health effect of azide exposure is

hypotension (low blood pressure).[4] Other symptoms can include headache, dizziness,

nausea, vomiting, shortness of breath, and in severe cases, seizures, coma, and

cardiorespiratory arrest.[4]

Experimental Protocols and Handling Precautions

Given the hazardous nature of 2'-Azidoacetophenone, all work must be conducted in a well-

ventilated chemical fume hood. A designated area for working with azides is highly

recommended.
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Personal Protective Equipment (PPE):

A comprehensive PPE strategy is mandatory when handling 2'-Azidoacetophenone.

PPE Category Specification Rationale

Wear chemically resistant

gloves (e.g., nitrile, neoprene). )
To prevent skin contact and

Hand Protection Always inspect gloves before ]
absorption.
use and use proper removal
technique.
Chemical safety goggles are
required. A face shield should To protect eyes from splashes

Eye Protection ] ] ] o
be worn when there is arisk of  and potential projectiles.

splashing or explosion.

A flame-retardant laboratory

) ] coat is essential. Consider an To protect against skin
Skin and Body Protection ) ) ) ]
impervious gown for larger exposure and in case of fire.
quantities.

Not typically required if work is
performed in a certified
) ) chemical fume hood. If thereis  To prevent inhalation of vapors
Respiratory Protection ) ]
a risk of aerosol generation or aerosols.
outside of a hood, a respirator

may be necessary.

Engineering Controls:

e Fume Hood: All manipulations of 2'-Azidoacetophenone must be performed in a certified
chemical fume hood.

o Blast Shield: Use a blast shield, especially when heating the compound or running reactions
at scale.

o Ventilation: Ensure adequate ventilation to prevent the accumulation of vapors.
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Safe Handling Procedures:
e Quantities: Handle the smallest amount of material necessary for the experiment.

o Temperature: Avoid heating the compound unless absolutely necessary and with extreme
caution. If heating is required, use an oil bath with a temperature controller and a blast
shield. Never heat directly on a hot plate.

e Spatulas: Use non-metallic (e.g., ceramic or plastic) spatulas to avoid the formation of
explosive metal azides.[2]

e Grounding: Take measures to prevent the buildup of electrostatic charge.[3]

o Storage: Store in a cool, dry, dark, and well-ventilated area away from incompatible
materials.[2] Containers should be tightly closed.[5]

Spill and Waste Disposal:

o Spills: In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite,
dry sand) and place it in a sealed, labeled container for hazardous waste disposal.[5] Do not
use combustible materials for absorption.

o Waste Disposal: Azide-containing waste must be collected in a dedicated, labeled waste
container. Never mix azide waste with acidic waste, as this can generate highly toxic and
explosive hydrazoic acid.[2] Consult your institution's environmental health and safety
department for specific disposal protocols.

Logical Workflow for Handling 2'-
Azidoacetophenone

The following diagram illustrates the logical workflow for safely handling 2'-
Azidoacetophenone, from initial planning to emergency response.
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Workflow for Safe Handling of 2'-Azidoacetophenone

Risk Assessment
- Review SDS (if available)

Implement

\ 4

- Assess hazards of aryl azides
- Plan experiment

[Select

4

Engineering Controls
- Certified fume hood
- Blast shield
- Emergency shower/eyewash

Personal Protective Equipment (PPE)
- Safety goggles & face shield
- Flame-retardant lab coat
- Chemical-resistant gloves

Emergency Procedures
- Spill containment kit

- Fire extinguisher (appropriate type)
- Know emergency contacts

Safe Handling & Experimentation

- Use minimal quantities
- Avoid heat, shock, friction
- Use non-metallic tools
- Monitor reaction carefully

Post-expgriment During/Post-experiment

\

Post-experiment

Storage
- Cool, dry, dark area
- Away from incompatibles
- Tightly sealed container

Waste Disposal
- Segregated azide waste stream
- Do not mix with acids
- Follow institutional protocols

Decontamination
- Clean work area
- Dispose of contaminated PPE

Click to download full resolution via product page
Caption: Logical workflow for the safe handling of 2'-Azidoacetophenone.
Emergency Procedures
First Aid Measures:

+ Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[6]
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o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes while removing contaminated clothing.[5] Seek medical attention if irritation
persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person.[5] Seek immediate medical attention.

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Specific Hazards: The compound may decompose explosively when heated. Vapors may be
heavier than air and can travel to a source of ignition.[6]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[5]

Conclusion

2'-Azidoacetophenone is a valuable research chemical, but its handling demands the utmost
respect for its potential hazards. The presence of the aryl azide functional group introduces
risks of toxicity and explosive decomposition. By adhering to the principles of good laboratory
practice, utilizing appropriate engineering controls and personal protective equipment, and
following the specific handling guidelines outlined in this document, researchers can mitigate
these risks and work safely with this compound. A thorough understanding of the reactivity of
the azide group is paramount for all personnel involved in its use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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